Cas no 102555-71-5 (1,1'-Binaphthyl-2,2'-dithiol)

• Product Name: 1,1'-Binaphthyl-2,2'-dithiol
• CAS No: 102555-71-5
• MF: C₂₀H₁₄S₂
• MW: 318.455162525177
• CID: 138129
• PubChem ID: 625302
• Update Time: 2025-04-19

1,1'-Binaphthyl-2,2'-dithiol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-2,2'-dithiol
• (¡À)-1.1'-BINAPHTHALENE-2,2'-DITHIO
• (+/-)-1.1'-BINAPHTHALENE-2,2'-DITHIOL
• (-)-(aR)-(1,1'-dinaphthalene)-2,2'-dithiol
• (1,1'-binaphthalene)-2,2'-dithiol
• (R)-(-)-(1,1'-binaphthalene)-2,2'-dithiol
• (R)-(+)-1,1'-binaphthalene-2,2'-dithiol
• (S)-(+)-(1,1'-binaphthalene)-2,2'-dithiol
• < 1,1'-binaphthalene> -2,2'-dithiol
• 1,1'-BINAPHTHALENE-2,2'-DITHIOL
• AC1LCDRS
• ACMC-20m5ie
• AG-D-11793
• CTK0H4152
• SureCN561071
• ()-1.1''-BINAPHTHALENE-2,2''-DITHIO
• 1-(2-SULFANYLNAPHTHALEN-1-YL)NAPHTHALENE-2-THIOL
• 1,1'-binaphthyl-2,2'-dithiol
• (1S)-[1,1'-Binaphthalene]-2,2'-dithiol
• MFCD01075227
• PQTIXYILPGIIHM-UHFFFAOYSA-N
• [1,1'-Binaphthalene]-2,2'-dithiol[1,1'-Binaphthalene]-2,2'-dithiol[1,1'-Binaphthalene]-2,2'-dithiol
• SCHEMBL561071
• (r)-1,1'-binaphthyl-2,2'-dithiol
• (1R)-[1,1'-Binaphthalene]-2,2'-dithiol
• (R)-[1,1 inverted exclamation mark -Binaphthalene]-2,2 inverted exclamation mark -dithiol
• R-1,1'-binaphthalene]-2,2'-dithiol
• CS-0096848
• (+/-)-1.1-BINAPHTHALENE-2,2-DITHIOL
• DTXSID10347736
• AKOS015910414
• S-1,1'-binaphthalene]-2,2'-dithiol
• [1,1 inverted exclamation mark -Binaphthalene]-2,2 inverted exclamation mark -dithiol
• CS-0096846
• SY342942
• SY342941
• A927658
• 102555-71-5
• 124414-36-4
• 124414-37-5
• 1,1'-Binaphthyl-2,2'-dithiol

• Inchi： 1S/C20H14S2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12,21-22H
• InChI Key： PQTIXYILPGIIHM-UHFFFAOYSA-N
• SMILES： SC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)S

Computed Properties

• Exact Mass: 318.05382
• Monoisotopic Mass: 318.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0